Cas no 1134695-22-9 ((1-(4-Fluorophenyl)-1H-pyrazol-4-yl)methanamine)

(1-(4-Fluorophenyl)-1H-pyrazol-4-yl)methanamine is a fluorinated pyrazole derivative with a primary amine functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structure combines a 4-fluorophenyl moiety with a pyrazole core, offering potential for selective binding in bioactive compounds. The presence of the amine group allows for further derivatization, enabling the development of novel drug candidates or functional materials. This compound is particularly valuable in medicinal chemistry for its potential as a building block in kinase inhibitors or CNS-targeting molecules. Its stability and synthetic accessibility enhance its utility in research and industrial applications. Proper handling is required due to its reactive amine group.
(1-(4-Fluorophenyl)-1H-pyrazol-4-yl)methanamine structure
1134695-22-9 structure
Product Name:(1-(4-Fluorophenyl)-1H-pyrazol-4-yl)methanamine
CAS No:1134695-22-9
MF:C10H10FN3
MW:191.204905033112
CID:894618
Update Time:2026-04-29

(1-(4-Fluorophenyl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-(4-Fluorophenyl)-1H-pyrazol-4-yl)methanamine
    • [1-(4-fluorophenyl)pyrazol-4-yl]methanamine
    • Inchi: InChI=1S/C10H10FN3/c11-9-1-3-10(4-2-9)14-7-8(5-12)6-13-14/h1-4,6-7H,5,12H2
    • InChI Key: TVCUTKMSLJTCCY-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)N2C=C(CN)C=N2)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

(1-(4-Fluorophenyl)-1H-pyrazol-4-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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1134695-22-9 95%
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Fluorochem
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Chemenu
CM281096-1g
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
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